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Compound of Interest

Compound Name: His-Ala-Glu

Cat. No.: B612661 Get Quote

Executive Summary & Molecule Profile
Welcome to the Technical Support Center. You are likely reading this because you are

observing unexpected turbidity, precipitation, or loss of concentration in your His-Ala-Glu
(HAE) peptide solutions.

While HAE is a short tripeptide, its specific sequence creates a "perfect storm" for aggregation

under common laboratory conditions due to the interplay between Isoelectric Point (pI) and

Metal Coordination.
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Parameter Value Technical Note

Sequence
Histidine - Alanine - Glutamic

Acid
N-terminus to C-terminus

Net Charge (pH 7.4) -1 (Anionic) Soluble in standard PBS

Net Charge (pH 2.0) +2 (Cationic) Soluble in dilute acid

Isoelectric Point (pI) ~5.1
CRITICAL AGGREGATION

ZONE

Hydrophobicity Low/Moderate
Alanine is hydrophobic;

His/Glu are polar/charged

Risk Factor High (Metal Chelation)
Histidine imidazole ring binds

Zn²⁺, Cu²⁺, Ni²⁺

The Mechanics of Aggregation (The "Why")
To prevent aggregation, you must understand the two primary failure modes for this specific

peptide.

Failure Mode A: Isoelectric Precipitation
The theoretical pI of HAE is approximately 5.1. At this pH, the zwitterionic form dominates:

Glu (Side Chain): Deprotonated (COO⁻)

His (Side Chain): Protonated (NH⁺)

Net Charge: 0

Result: Electrostatic repulsion between peptide molecules vanishes, leading to attractive van

der Waals forces dominating and causing precipitation.

Failure Mode B: Metal-Mediated Crosslinking
Histidine is a potent chelator of transition metals. Even trace amounts (ppb levels) of Zinc

(Zn²⁺) or Copper (Cu²⁺) found in low-quality water or leached from glassware can bridge two
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HAE molecules.

Mechanism: One metal ion coordinates with the imidazole rings of two different peptide

strands.

Result: Formation of insoluble Peptide-Metal-Peptide complexes.

Visualizing the Aggregation Pathway
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Figure 1: The dual pathways to HAE aggregation: pH-induced isoelectric precipitation and

metal-ion mediated crosslinking.

Troubleshooting Guide & Protocols
Protocol 1: Safe Solubilization Workflow
Use this protocol for preparing stock solutions.

Materials Required:

Milli-Q Water (18.2 MΩ·cm) - Crucial to avoid metals.

Plasticware (Polypropylene) - Avoid glass to prevent metal leaching.
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0.1 M NaOH or 1% Ammonium Hydroxide (Base).

PBS (Phosphate Buffered Saline), pH 7.4.

Step-by-Step:

Calculate: Determine the amount of peptide. Do not rely on the weight on the vial label;

peptides contain salts/water.

Initial Wetting: Add a small volume of sterile Milli-Q water.

Observation: If it dissolves immediately, verify pH is not near 5.0.

If Cloudy: The peptide is likely near its pI.[1]

pH Adjustment (The "Jump" Method):

Do NOT slowly titrate across pH 4-6. You will crash the peptide out.

DO add a calculated amount of weak base (e.g., 0.1 M Ammonium Bicarbonate or dilute

NaOH) to immediately jump the pH to > 7.0.

Target: pH 7.4 - 8.0.

Buffer Exchange: Once dissolved, dilute with PBS (pH 7.4). The phosphate buffer will

maintain the pH in the soluble range (Net charge -1).

Protocol 2: Rescuing a Precipitated Solution
If your solution is already cloudy, follow this decision tree.

Cloudy Solution? Check pH Is pH 4.5 - 6.0?

Add 0.1M NaOH
Target pH 7.5+

Preferred

Add 1% Acetic Acid
Target pH < 3

Alternative

Suspect Metals?

pH is OK?

Brief Sonication
(Ice Bath)

Add 1mM EDTAYes

Clear Solution
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Click to download full resolution via product page

Figure 2: Troubleshooting logic for rescuing precipitated HAE peptide solutions.

Frequently Asked Questions (FAQs)
Q1: Can I use DMSO to dissolve HAE? A: You can, but it is usually unnecessary and potentially

detrimental for this specific sequence. HAE is hydrophilic. DMSO is best for hydrophobic

peptides (containing Trp, Phe, Leu).[2] For HAE, pH control is far more effective than organic

solvents. If you must use it, keep final concentration < 1%.[2]

Q2: Why does my peptide precipitate when I add it to cell culture media? A: This is a classic

"Metal Shock."

Cause: Cell culture media (DMEM, RPMI) contains significant levels of Calcium, Magnesium,

and trace Zinc/Copper.

Solution: Dissolve HAE in PBS with 1mM EDTA first to chelate potential metals, then dilute

into the media. Alternatively, ensure the stock solution is at pH 7.4 before addition to avoid

local pH shock.

Q3: How should I store the HAE stock solution? A:

Lyophilized: -20°C, desiccated (Stable for years).

Solution: Aliquot into single-use polypropylene tubes. Freeze at -80°C.

Avoid: Repeated freeze-thaw cycles. The formation of ice crystals changes the local pH of

the remaining liquid phase (eutectic point), which can transiently push the peptide into its pI

aggregation zone [1].

Q4: I read that Histidine oxidizes. Do I need a reducing agent? A: For HAE, oxidation is a

secondary concern compared to aggregation. However, Histidine can form radical adducts

under high light or oxidative stress.

Recommendation: Store away from light. Reducing agents like DTT are generally not

required unless you are observing specific degradation peaks on HPLC.
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Quantitative Data Reference
Table 1: Solubility Profile of HAE

Solvent Condition pH Range
Solubility
Prediction

Mechanism

0.1% TFA / Water ~2.0 High
Cationic repulsion

(Net +1/+2)

Acetate Buffer 4.5 - 5.5 Very Low
Isoelectric

Precipitation (Net 0)

Milli-Q Water Variable Unstable

Unbuffered;

susceptible to

atmospheric CO₂

PBS (1x) 7.4 High
Anionic repulsion (Net

-1)

PBS + 1mM ZnCl₂ 7.4 Low
Metal-induced

crosslinking
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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